Cas no 22718-51-0 (Hydrazinecarboxamide,N,2-dimethyl-)

Hydrazinecarboxamide,N,2-dimethyl- structure
22718-51-0 structure
Product Name:Hydrazinecarboxamide,N,2-dimethyl-
CAS No:22718-51-0
MF:C3H9N3O
MW:103.123059988022
CID:276841
PubChem ID:288313
Update Time:2025-04-19

Hydrazinecarboxamide,N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarboxamide,N,2-dimethyl-
    • 1,4-dimethylquinolinium iodide
    • 1,4-Dimethylsemicarbazid
    • 1,4-Dimethyl-semicarbazid
    • 1-methyl-4-lepidinium iodide
    • 4-methyl-N-methylquinolinium iodide
    • 4-methylquinoline methiodide
    • N-methyl-4-methylquinolinium iodide
    • NSC117164
    • SureCN336208
    • 22718-51-0
    • SCHEMBL9926563
    • NSC-149094
    • N,2-Dimethylhydrazine-1-carboximidic acid
    • SCHEMBL6885012
    • AKOS006354776
    • DTXSID50945396
    • NSC149094
    • Inchi: 1S/C3H9N3O/c1-4-3(7)6-5-2/h5H,1-2H3,(H2,4,6,7)
    • InChI Key: WVJCKRKDJABHSV-UHFFFAOYSA-N
    • SMILES: O=C(NC)NNC

Computed Properties

  • Exact Mass: 103.07467
  • Monoisotopic Mass: 103.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 63.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 53.2Ų

Experimental Properties

  • PSA: 53.16
  • LogP: 0.22250
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